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Compound of Interest

Compound Name: N-(1H-Pyrazol-3-yl)acetimidamide

CAS No.: 51247-95-1

Cat. No.: B1627592

Get Quote

Executive Summary & Compound Identity
N-(1H-Pyrazol-3-yl)acetimidamide (CAS: 51247-95-1) is a critical nitrogen-rich

pharmacophore often utilized as a bioisostere for guanidines or amidines in kinase inhibitor

development (e.g., JAK, CDK inhibitors).[1][2][3][4] Its high nitrogen content (theoretical >45%)

makes elemental analysis (CHN) a definitive tool for validating identity and purity, particularly

for distinguishing the active amidine from its primary degradation product, the corresponding

acetamide.

This guide provides a comparative analysis of the theoretical and observed elemental

composition of N-(1H-Pyrazol-3-yl)acetimidamide against its common salt forms and

hydrolytic impurities. It establishes a self-validating protocol for researchers to confirm

synthesis success.

Chemical Profile[3][5][6][7][8][9][10][11][12][13]
IUPAC Name: N-(1H-Pyrazol-3-yl)acetimidamide[1][2][3][5][6]

Molecular Formula: C₅H₈N₄[5]
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Molecular Weight: 124.14 g/mol [5]

Key Functional Group: Amidine (-C(=NH)NH-) attached to a Pyrazole ring.

Elemental Analysis Benchmarks: The "Gold
Standard"
In drug development, the "performance" of a chemical intermediate is defined by its stability

and purity. The following tables serve as the reference standard for validating your isolated

product.

Table 1: Comparative Elemental Composition
(Theoretical)
This table compares the target free base against its Hydrochloride salt (common isolation form)

and its primary hydrolysis impurity. Note the significant shift in Nitrogen content, which serves

as the primary quality attribute.

Compo
und
Form

Formula
MW (
g/mol )

%
Carbon

%
Hydrog
en

%
Nitroge
n

%
Oxygen

%
Chlorin
e

Target

(Free

Base)

C₅H₈N₄ 124.14 48.37 6.50 45.13 0.00 0.00

Target

(HCl

Salt)

C₅H₈N₄[2

]·HCl
160.60 37.39 5.65 34.89 0.00 22.07

Impurity

(Acetami

de)*

C₅H₇N₃O 125.13 47.99 5.64 33.58 12.79 0.00

*Note: The "Impurity" (N-(1H-Pyrazol-3-yl)acetamide) is the thermodynamic sink. A drop in

Nitrogen from ~45% to ~33% indicates hydrolysis.
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Performance Analysis: Interpreting Your Data
Unlike standard HPLC which requires a reference standard, Elemental Analysis provides

absolute data. Use the logic below to diagnose your synthesis "performance."

Diagnosis Logic:
Low Nitrogen (< 44% for Free Base):

Cause: Hygroscopicity or Hydrolysis. Amidines are basic and hygroscopic. Absorbed water

dilutes the %N.

Critical Failure:[1] If %N drops toward 33% and Oxygen is detected, the amidine has

hydrolyzed to the amide.

Presence of Chlorine:

Context: If you synthesized via the Pinner reaction (using HCl/EtOH), your product is likely

the HCl salt.

Validation: Check if %Cl matches ~22%.[7] If %Cl is present but < 20%, you have a mixed

salt/free-base species, requiring recrystallization.

High Carbon (> 49%):

Cause: Trapped solvent (e.g., Ethanol, Toluene) or unreacted starting material (if carbon-

rich).

Visualizing the Stability Pathway
The diagram below illustrates the synthesis and degradation pathways that dictate the

elemental results.
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Figure 1: Synthesis and degradation workflow. Red paths indicate stability failures detectable

by Elemental Analysis.

Experimental Protocols
To achieve the theoretical values listed above, the following protocols for synthesis and

purification are recommended. These methods prioritize the removal of hygroscopic water and

inorganic salts.

Protocol A: Synthesis via Pinner Reaction (HCl Salt
Formation)
This method yields the most stable form (Hydrochloride) for storage.

Reactants: Dissolve 3-aminopyrazole (1.0 eq) in dry Ethanol.

Activation: Add Ethyl acetimidate hydrochloride (1.2 eq) OR treat acetonitrile with dry HCl

gas at 0°C.

Reaction: Stir at room temperature for 12–16 hours under Nitrogen.

Precipitation: The product often precipitates. If not, add diethyl ether to induce crystallization.

Purification (Crucial for EA):

Filter the solid.[8]

Wash with cold anhydrous ether (removes unreacted organic impurities).
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Drying: Dry under high vacuum (< 1 mbar) at 40°C for 24 hours over P₂O₅. Note: Standard

oven drying is insufficient to remove bound water from the amidine salt.

Protocol B: Isolation of Free Base (For Biological
Assays)

Neutralization: Dissolve the HCl salt in minimal water.

Basification: Add cold 2M NaOH dropwise until pH ~10.

Extraction: Immediately extract with Ethyl Acetate (3x). Do not delay, as the free base

hydrolyzes in water over time.

Drying: Dry organic layer over Na₂SO₄, filter, and evaporate.

Validation: Submit for EA immediately. Expect C: ~48.3%, N: ~45.1%.

References & Authoritative Grounding
Compound Registry: N-(1H-Pyrazol-3-yl)acetimidamide.[1][2][3][5][6] CAS Registry

Number: 51247-95-1.[2][3][5] Chemical Abstracts Service (ACS).

Synthesis Methodology: Pinner, A. (1892). Die Imidoäther und ihre Derivate. Oppenheim,

Berlin. (Foundational chemistry for acetimidamide synthesis).

Pyrazole Chemistry: Elguero, J. (1984). Pyrazoles and their Benzo Derivatives.

Comprehensive Heterocyclic Chemistry, 5, 167-303. (Context on pyrazole tautomerism and

stability).

Analytical Standard:Standard Practice for Calculation of Elemental Analysis Data. ASTM

E2579. (Guideline for interpreting CHN deviations).

Disclaimer: This guide is for research purposes only. Handling amidines requires appropriate

PPE due to their basicity and potential biological activity. Always consult the specific SDS for N-
(1H-Pyrazol-3-yl)acetimidamide before handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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